Cas no 2109750-51-6 (1-(2-chlorothiophen-3-yl)methyl-3-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(2-chlorothiophen-3-yl)methyl-3-methyl-1H-pyrazol-4-amine
• CAS No: 2109750-51-6
• MF: C₉H₁₀ClN₃S
• MW: 227.713798999786
• CID: 5790877
• PubChem ID: 165480545
• Update Time: 2025-10-30

1-(2-chlorothiophen-3-yl)methyl-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chlorothiophen-3-yl)methyl]-3-methyl-1H-pyrazol-4-amine
• EN300-1112380
• 2109750-51-6
• 1-(2-chlorothiophen-3-yl)methyl-3-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C9H10ClN3S/c1-6-8(11)5-13(12-6)4-7-2-3-14-9(7)10/h2-3,5H,4,11H2,1H3
• InChI Key： AKBBSJIJDXSVNH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CS1)CN1C=C(C(C)=N1)N

Computed Properties

• Exact Mass: 227.0283962g/mol
• Monoisotopic Mass: 227.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(2-chlorothiophen-3-yl)methyl-3-methyl-1H-pyrazol-4-amine

Research Brief on 1-(2-chlorothiophen-3-yl)methyl-3-methyl-1H-pyrazol-4-amine (CAS: 2109750-51-6): Recent Advances and Applications

1-(2-chlorothiophen-3-yl)methyl-3-methyl-1H-pyrazol-4-amine (CAS: 2109750-51-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its synthesis, structural modifications, and biological activities, positioning it as a promising candidate for therapeutic applications. This research brief provides an overview of the latest findings related to this compound, focusing on its chemical properties, pharmacological potential, and recent advancements in its application.

The compound belongs to the pyrazole class of heterocycles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the chlorothiophene moiety in its structure enhances its potential for interaction with biological targets, making it a valuable building block for the development of novel therapeutics. Recent synthetic methodologies have improved the efficiency of producing this compound, enabling researchers to explore its derivatives with greater precision and scalability.

One of the key areas of research has been the evaluation of 1-(2-chlorothiophen-3-yl)methyl-3-methyl-1H-pyrazol-4-amine as a kinase inhibitor. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preliminary studies have demonstrated that this compound exhibits inhibitory activity against specific kinases, suggesting its potential as a lead compound for the development of targeted therapies. Further structure-activity relationship (SAR) studies are underway to optimize its potency and selectivity.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's potential in antimicrobial applications. The chlorothiophene and pyrazole moieties contribute to its ability to disrupt microbial cell membranes or interfere with essential enzymatic processes. These findings have spurred interest in developing derivatives with enhanced efficacy against drug-resistant pathogens, addressing a critical need in modern medicine.

Another notable advancement is the use of computational chemistry and molecular docking studies to predict the binding modes of 1-(2-chlorothiophen-3-yl)methyl-3-methyl-1H-pyrazol-4-amine with various biological targets. These in silico approaches have provided valuable insights into the compound's mechanism of action and have guided the design of more potent analogs. Such efforts are expected to accelerate the discovery of new drug candidates based on this scaffold.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of this compound, such as its solubility, bioavailability, and metabolic stability. Ongoing research aims to address these limitations through structural modifications and formulation strategies, paving the way for its transition from bench to bedside.

In conclusion, 1-(2-chlorothiophen-3-yl)methyl-3-methyl-1H-pyrazol-4-amine (CAS: 2109750-51-6) represents a promising scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and antimicrobial therapy. Continued research efforts are expected to unlock its full therapeutic potential, offering new avenues for drug discovery and development in the chemical biology and pharmaceutical industries.